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Compound of Interest

Compound Name: Trithiocyanuric acid

Cat. No.: B147672 Get Quote

This technical guide provides a comprehensive overview of the safety information for

trithiocyanuric acid, compiled from various Safety Data Sheets (SDS). It is intended for

researchers, scientists, and professionals in drug development who handle this compound.

This document summarizes key safety data, outlines general experimental protocols for toxicity

testing, and presents logical workflows for safe handling and emergency response.

Chemical Identification and Physical Properties
Trithiocyanuric acid, also known as 1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, is a yellow

crystalline powder.[1] It is characterized by the following properties:

Property Value References

Molecular Formula C3H3N3S3 [2][3][4][5]

Molar Mass 177.26 - 177.27 g/mol [2][3][5][6]

Appearance
Yellow powder, chunks, or

crystalline powder
[1][2][3][4][5]

Melting Point >300 °C [2][3][5][7]

Solubility Slightly soluble in water [1][3][8]

CAS Number 638-16-4 [1][4][5][9]
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Hazard Identification and Classification
Trithiocyanuric acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral

toxicity and irritation.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[9]

[10]

Skin Corrosion/Irritation Category 2 Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation[4]

[11]

Specific target organ toxicity -

single exposure
Category 3

May cause respiratory

irritation[4][12][13]

GHS Label Elements:

Pictogram:

Signal Word: Warning[4][9][14]

Hazard Statements: H302, H319, H315, H335[4][9][14]

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233,

P405, P501[9][13][14]

Toxicological Data
The toxicological properties of trithiocyanuric acid have not been fully investigated.[2] The

available quantitative data for acute toxicity is:

Route of Exposure Species Value

Oral LD50 Rat 9500 mg/kg[2][4]
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It is important to note that while some sources classify it as "Harmful if swallowed," the reported

LD50 value is relatively high. This discrepancy may be due to different classification criteria or

the use of other data. Researchers should handle this chemical with caution. The substance

may cause irritation to the eyes, skin, and respiratory tract.[2][3]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the SDS are not publicly

available. However, a general methodology for determining the acute oral LD50, based on

OECD Guideline 423, is described below. This provides a framework for understanding how

such data is generated.

Preparation Phase

Experimental Phase

Data Analysis Phase

Animal Selection and Acclimatization
(e.g., female rats, specific weight range)

Single Oral Dose Administration
(via gavage, starting at a low dose)

Dose Formulation
(Trithiocyanuric acid in a suitable vehicle, e.g., water or corn oil)

Observation Period (14 days)
- Clinical signs of toxicity
- Body weight changes

- Mortality

Gross Necropsy
(on all animals at the end of the study)

LD50 Calculation
(Statistical estimation of the dose causing 50% mortality)
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General workflow for an acute oral toxicity (LD50) study.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Use in a well-ventilated area.[2][9]

Avoid formation of dust and aerosols.[2][9]

Avoid contact with skin and eyes.[2][9]

Wear appropriate personal protective equipment (PPE).[2][9]

Wash hands thoroughly after handling.[2][14]

Do not eat, drink, or smoke when using this product.[9][14]

Storage:

Store in a tightly closed container.[2][9]

Keep in a cool, dry, and well-ventilated place.[2][9]

Store away from incompatible materials such as strong oxidizing agents and acids.[2][15]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling trithiocyanuric acid:

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles

conforming to EN166 (EU) or NIOSH (US) standards.[2][9][13]

Skin Protection: Wear impervious clothing and chemical-resistant gloves.[2][9][12] Gloves

should be inspected before use, and proper glove removal technique should be followed.[12]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge (e.g., P95 or P1).[2][9][12]

Personal Protective Equipment (PPE)

Eye Protection
(Safety Goggles)

Skin Protection
(Gloves, Lab Coat)

Respiratory Protection
(Respirator if dust)

Researcher/
Scientist

Handling
Trithiocyanuric Acid

protects

protects

protects

Click to download full resolution via product page

Recommended Personal Protective Equipment for handling trithiocyanuric acid.

First-Aid and Emergency Procedures
In case of exposure, follow these first-aid measures and seek medical attention.

First-Aid Measures:
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Exposure Route First-Aid Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[2][9][12]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes.

[2][9][15]

Eye Contact

Rinse with pure water for at

least 15 minutes, also under

the eyelids.

[2][9][15]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person.

[2][9][12]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][9][12][16]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition, including carbon oxides, nitrogen oxides, and sulfur oxides.[2][14][16][17]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][3][9][17]

Accidental Release Measures:

Evacuate personnel to safe areas.[9][12]

Ensure adequate ventilation.[2][9]

Wear appropriate PPE.[2][9]
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Avoid dust formation.[2][9]

Vacuum or sweep up the material and place it into a suitable, closed disposal container.[2]

[12]

Prevent the chemical from entering drains.[9][12]

The following diagram illustrates the logical flow of actions in case of an accidental release.

Accidental Release Occurs

Evacuate Area & Ensure Ventilation

Don Appropriate PPE

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep or vacuum into closed container)

Dispose of Waste
(According to regulations)

Decontaminate Area & PPE

Click to download full resolution via product page
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Logical workflow for responding to an accidental release.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures and recommended

storage conditions.[1][2][12][14]

Conditions to Avoid: Dust generation, excess heat, and moisture.[2][12]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[2][12][13][14][15]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon oxides, nitrogen oxides, and sulfur oxides.[2]

[14][17]

Ecological and Disposal Considerations
Ecological Information: Some sources indicate that the trisodium salt is harmful to aquatic life

with long-lasting effects.[14] However, for trithiocyanuric acid itself, comprehensive

ecological data is largely unavailable in the reviewed SDSs.[12] Discharge into the

environment should be avoided.[9]

Disposal Considerations: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[9] Disposal must be in

accordance with all applicable federal, state, and local environmental regulations.[9][18]

Contaminated packaging should be treated as the product itself.[9][12]

This guide is intended to provide a summary of safety information and does not replace the

need for a thorough review of the specific Safety Data Sheet provided by the supplier before

handling the material. Always adhere to good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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